Cas no 705969-10-4 (1,3-Propanediol, 1-(2-chlorophenyl)-)

• Product name: 1,3-Propanediol, 1-(2-chlorophenyl)-
• CAS No: 705969-10-4
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 1745062
• PubChem ID: 24777450

1,3-Propanediol, 1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(2-chlorophenyl)-
• SY348558
• (S)-1-(2-Chlorophenyl)-1,3-propanediol
• 705969-10-4
• DA-03403
• 1-(2-chlorophenyl)-1,3-Propanediol
• SCHEMBL3182327
• 1265205-09-1
• FZDSULCYDIFJPE-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H11ClO2/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4,9,11-12H,5-6H2
• InChI Key： FZDSULCYDIFJPE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(CCO)O)Cl

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes